Cas no 469-06-7 (Isotachysterol)

• Product Name: Isotachysterol
• CAS No: 469-06-7
• Molecular Formula: C₂₈H₄₄O
• Molecular Weight: 396.64836
• CID: 331311
• PubChem ID: 9547231

Isotachysterol Properties

Names and Identifiers

• 9,10-Secoergosta-5(10),6,8(14),22-tetraen-3-ol,(3b,6E,22E)- (9CI)
• Isotachysterol
• N,N-DIDESMETHYL ULIPRISTAL
• (3R,6E,22E)-9,10-Secoergosta-5(10),6,8(14),22-tetraen-3-ol
• Q27272259
• (6E,22E)-(3S)-9,10-seco-5(10),6,8(14),22-ergostatetraen-3-ol
• 469-06-7
• 9,10-SECOERGOSTA-5(10),6,8(14),22-TETRAEN-3-OL, (3.BETA.,6E,22E)-
• isotachysterol2
• (1S)-3-[(E)-2-[(1R,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• UNII-9A3Y6WT6UF
• ISOTACHYSTEROL 2
• 9A3Y6WT6UF
• ERGOCALCIFEROL IMPURITY D [EP IMPURITY]
• (6E,22E)-9,10-SECOERGOSTA-5(10),6,8(14),22-TETRAEN-3.BETA.-OL
• 9,10-SECOERGOSTA-5(10),6,8(14),22-TETRAEN-3.BETA.-OL, (6E)-
• LMST03010017
• 3-CYCLOHEXEN-1-OL, 3-((1E)-2-((1R,7AR)-2,3,5,6,7,7A-HEXAHYDRO-7A-METHYL-1-((1R,2E,4R)-1,4,5-TRIMETHYL-2-HEXEN-1-YL)-1H-INDEN-4-YL)ETHENYL)-4-METHYL-, (1S)-
• 6E-9,10-Secoergosta-5(10),6,8(14),22E-tetraen-3beta-ol
• (1R)-3-[(E)-2-[(1R,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol

• InChIKey： WHIQZYTVWTZJNO-XASDQFSZSA-N
• Inchi： InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-26,29H,7-8,11,14-18H2,1-6H3/b10-9+,13-12+/t20-,22+,25+,26+,28+/m0/s1
• SMILES： CC([C@H](/C=C/[C@H]([C@H]1CCC2=C(CCC[C@]12C)/C=C/C1C[C@H](O)CCC=1C)C)C)C

Computed Properties

• Exact Mass: 396.33900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 396.339216023g/mol
• Heavy Atom Count: 29
• Complexity: 704
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 7.78510
• PSA: 20.23000
• Melting Point: 58-65°C
• Solubility: Chloroform (Sparingly), Methanol (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives